Cas no 2229119-95-1 (3-methoxy-2-(4-methoxypiperidin-4-yl)methylpyridine)

• Product Name: 3-methoxy-2-(4-methoxypiperidin-4-yl)methylpyridine
• CAS No: 2229119-95-1
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 5937651
• PubChem ID: 165678132
• Update Time: 2025-05-20

3-methoxy-2-(4-methoxypiperidin-4-yl)methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-2-(4-methoxypiperidin-4-yl)methylpyridine
• 2229119-95-1
• EN300-1768301
• 3-methoxy-2-[(4-methoxypiperidin-4-yl)methyl]pyridine

• Inchi： 1S/C13H20N2O2/c1-16-12-4-3-7-15-11(12)10-13(17-2)5-8-14-9-6-13/h3-4,7,14H,5-6,8-10H2,1-2H3
• InChI Key： HDZKVACUUSFCQJ-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2C(=CC=CN=2)OC)CCNCC1

Computed Properties

• Exact Mass: 236.152477885g/mol
• Monoisotopic Mass: 236.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.4Ų

Additional information on 3-methoxy-2-(4-methoxypiperidin-4-yl)methylpyridine

Introduction to 3-methoxy-2-(4-methoxypiperidin-4-yl)methylpyridine (CAS No. 2229119-95-1)

3-methoxy-2-(4-methoxypiperidin-4-yl)methylpyridine, identified by the chemical identifier CAS No. 2229119-95-1, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This heterocyclic molecule features a pyridine core substituted with a methoxy group at the 3-position and an N-methylpiperidine moiety at the 2-position, linked through a methylene group. The structural arrangement of this compound imparts unique electronic and steric properties, making it a valuable scaffold for developing novel bioactive molecules.

The synthesis of 3-methoxy-2-(4-methoxypiperidin-4-yl)methylpyridine involves multi-step organic transformations, typically starting from commercially available pyridine derivatives. The introduction of the methoxy group at the 3-position can be achieved through nucleophilic aromatic substitution or direct methylation, while the piperidine ring is introduced via nucleophilic substitution or reductive amination strategies. The precise control of reaction conditions is crucial to ensure high yield and purity, as side reactions can lead to undesired byproducts that may complicate downstream applications.

This compound has garnered attention in recent years due to its potential pharmacological activity. The presence of both methoxy and piperidine moieties suggests that it may exhibit interactions with various biological targets, including enzymes and receptors involved in neurological and cardiovascular diseases. Preliminary studies have indicated that derivatives of this structure may possess properties suitable for further development as therapeutic agents.

One of the most compelling aspects of 3-methoxy-2-(4-methoxypiperidin-4-yl)methylpyridine is its versatility as a building block in medicinal chemistry. The pyridine ring is a common pharmacophore found in numerous approved drugs, while the piperidine moiety is known to enhance solubility and metabolic stability. By combining these features, researchers can explore a wide range of pharmacological profiles, from central nervous system (CNS) modulation to anti-inflammatory effects.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-methoxy-2-(4-methoxypiperidin-4-yl)methylpyridine for potential drug-like properties. Molecular docking studies have been performed to evaluate its binding affinity to various targets, such as G-protein coupled receptors (GPCRs) and ion channels. These simulations have provided valuable insights into the compound's interactions with biological systems, guiding the design of more potent and selective analogs.

In addition to its theoretical potential, 3-methoxy-2-(4-methoxypiperidin-4-yl)methylpyridine has been tested in vitro for its ability to modulate key biological pathways. Initial experiments have shown promising results in terms of inhibiting certain enzymes associated with metabolic disorders. Furthermore, its structural features may make it a suitable candidate for developing treatments targeting neurodegenerative diseases, where modulation of neurotransmitter systems is critical.

The synthesis and characterization of this compound also highlight the importance of high-performance analytical techniques in modern drug discovery. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the structure and purity of 3-methoxy-2-(4-methoxypiperidin-4-yl)methylpyridine before it can be advanced into preclinical studies. These methods provide detailed information about the compound's molecular architecture, which is critical for understanding its biological behavior.

As research continues, 3-methoxy-2-(4-methoxypiperidin-4-yl)methylpyridine is expected to play a significant role in the development of new therapeutic strategies. Its unique structural features offer a rich foundation for medicinal chemists to explore novel drug candidates across multiple therapeutic areas. By leveraging advances in synthetic chemistry and computational biology, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

The future directions for this compound include further exploration of its pharmacological profile through both in vitro and in vivo studies. Investigating its interactions with specific biological targets will provide a clearer picture of its potential therapeutic applications. Additionally, exploring derivatives with modified substituents may reveal enhanced efficacy or reduced side effects compared to the parent compound.

In conclusion, 3-methoxy-2-(4-methoxypiperidin-4-yl)methylpyridine (CAS No. 2229119-95-1) represents an exciting opportunity in pharmaceutical research due to its structural complexity and potential biological activity. Its synthesis, characterization, and ongoing studies underscore the importance of innovative approaches in drug discovery and development. As scientists continue to unravel its properties, this compound holds promise for contributing to advancements in medicine that could benefit patients worldwide.